Cas no 2172227-43-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}oxolane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}oxolane-3-carboxylic acid
• CAS No: 2172227-43-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5793743
• PubChem ID: 165878107
• Update Time: 2025-10-29

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172227-43-7
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}oxolane-3-carboxylic acid
• EN300-1507178
• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}oxolane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-3-25(2,22(29)28-26(23(30)31)12-13-33-16-26)15-27-24(32)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,3,12-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KIPRCWZFXIQNOZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}oxolane-3-carboxylic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}oxolane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2172227-43-7, known as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}oxolane-3-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and an oxolane (tetrahydrofuran) ring. The integration of these functional groups makes it a versatile building block for various chemical reactions and biological applications.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under basic conditions while being easily removable under acidic conditions. This property makes the compound highly valuable in solid-phase peptide synthesis (SPPS), where precise control over the synthesis steps is crucial. Recent studies have highlighted the use of Fmoc-containing compounds in the development of bioconjugates and drug delivery systems, further underscoring its importance in modern chemical research.

The butanamide moiety in the molecule contributes to its amphiphilic nature, enhancing its solubility in both polar and non-polar solvents. This characteristic is particularly advantageous in the formulation of drugs and biomaterials, where solubility plays a critical role in bioavailability and efficacy. Researchers have explored the use of such molecules in creating self-assembling structures, which have potential applications in nanotechnology and drug delivery.

The oxolane ring introduces rigidity and stability to the molecule, which is essential for maintaining its conformation during chemical transformations. This structural feature also facilitates the formation of cyclic intermediates, which are often key steps in organic synthesis. Recent advancements in catalytic asymmetric synthesis have leveraged such rigid frameworks to achieve high enantioselectivity, making this compound a valuable tool in the creation of chiral pharmaceuticals.

From a synthetic perspective, the compound can be prepared through a series of well-established reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. The choice of reaction conditions and reagents is critical to ensure high yields and purity. For instance, the formation of the Fmoc-amide bond typically involves coupling agents such as HATU or EDCI, which facilitate efficient activation of carboxylic acids under mild conditions.

Recent research has focused on optimizing the synthesis of this compound to improve scalability and reduce costs. Innovations in flow chemistry and continuous processing have shown promise in achieving higher reaction efficiencies while minimizing waste generation. These advancements align with the growing emphasis on sustainable chemical practices in both academia and industry.

In terms of applications, this compound has found utility in peptide synthesis as a protective reagent for amino groups during multi-step syntheses. Its ability to selectively protect amino groups without interfering with other functional groups makes it indispensable in complex peptide constructions. Additionally, its role as a linker or spacer in bioconjugate chemistry has been explored extensively.

Emerging studies have also investigated its potential as a building block for creating bio-inspired materials with tailored properties. For example, researchers have utilized this compound to develop stimuli-responsive polymers that exhibit pH-sensitive or thermoresponsive behaviors. Such materials hold great promise for applications in drug delivery systems and biosensors.

Moreover, the compound's compatibility with various analytical techniques has facilitated its use in structural elucidation studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and monitor its transformations during synthetic procedures.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}oxolane-3-carboxylic acid is a multifaceted compound with significant potential across diverse fields of science and technology. Its unique combination of functional groups enables it to serve as both a versatile building block and a valuable tool for advancing chemical research. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in shaping future innovations is likely to grow even further.